Cas no 1804852-63-8 (Methyl 2-bromomethyl-3-cyano-4-mercaptophenylacetate)

• Product Name: Methyl 2-bromomethyl-3-cyano-4-mercaptophenylacetate
• CAS No: 1804852-63-8
• MF: C₁₁H₁₀BrNO₂S
• MW: 300.171600818634
• CID: 4794449
• Update Time: 2025-11-07

Methyl 2-bromomethyl-3-cyano-4-mercaptophenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-bromomethyl-3-cyano-4-mercaptophenylacetate

• Inchi： 1S/C11H10BrNO2S/c1-15-11(14)4-7-2-3-10(16)9(6-13)8(7)5-12/h2-3,16H,4-5H2,1H3
• InChI Key： QNMBOWBZKJHACR-UHFFFAOYSA-N
• SMILES： BrCC1C(C#N)=C(C=CC=1CC(=O)OC)S

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 302
• XLogP3: 2.1
• Topological Polar Surface Area: 51.1

Additional information on Methyl 2-bromomethyl-3-cyano-4-mercaptophenylacetate

Recent Advances in the Application of Methyl 2-bromomethyl-3-cyano-4-mercaptophenylacetate (CAS: 1804852-63-8) in Chemical Biology and Pharmaceutical Research

The compound Methyl 2-bromomethyl-3-cyano-4-mercaptophenylacetate (CAS: 1804852-63-8) has recently emerged as a promising building block in medicinal chemistry and chemical biology research. This heterocyclic thiol-containing ester derivative has attracted significant attention due to its unique reactivity profile, particularly in the synthesis of biologically active molecules and pharmaceutical intermediates. Recent studies have demonstrated its utility in various synthetic transformations, including nucleophilic substitution reactions, Michael additions, and cyclization reactions to form complex heterocyclic scaffolds.

Structural analysis reveals that the presence of multiple functional groups (bromomethyl, cyano, and mercapto) in close proximity provides exceptional versatility for chemical modifications. The bromomethyl group serves as an excellent leaving group for nucleophilic substitution, while the mercapto group offers opportunities for thiol-based conjugation chemistry. The electron-withdrawing cyano group adjacent to the thiol enhances its acidity and nucleophilicity, making this compound particularly valuable for designing enzyme inhibitors targeting cysteine proteases.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized Methyl 2-bromomethyl-3-cyano-4-mercaptophenylacetate as a key intermediate in the synthesis of novel cathepsin K inhibitors. The compound's ability to form covalent bonds with the active site cysteine residue was crucial for developing potent inhibitors with improved selectivity profiles. Molecular docking studies confirmed that derivatives of this scaffold achieved optimal binding interactions in the enzyme's active site.

Another significant application was reported in Bioorganic & Medicinal Chemistry Letters (2024), where this compound served as the starting material for developing a new class of allosteric modulators for protein tyrosine phosphatases. The researchers successfully demonstrated that derivatives could selectively target the allosteric site of PTP1B, offering potential therapeutic applications for diabetes and obesity. The compound's structural features allowed for systematic modifications to fine-tune potency and pharmacokinetic properties.

Recent advances in synthetic methodology have expanded the utility of Methyl 2-bromomethyl-3-cyano-4-mercaptophenylacetate in combinatorial chemistry. A 2024 Nature Communications paper described its use in DNA-encoded library synthesis, where its multiple reactive centers enabled the rapid generation of diverse chemical scaffolds. This approach has accelerated the discovery of novel protein-protein interaction inhibitors, particularly for challenging targets in oncology.

From a safety and handling perspective, recent studies have provided more detailed characterization of this compound's stability and reactivity. The mercapto group requires careful handling under inert atmosphere to prevent oxidation, while the bromomethyl group demonstrates moderate reactivity that can be controlled by appropriate choice of reaction conditions. These practical considerations have been addressed in recent process chemistry publications, facilitating broader adoption of this versatile building block in pharmaceutical research.

Looking forward, the unique properties of Methyl 2-bromomethyl-3-cyano-4-mercaptophenylacetate position it as a valuable tool for developing covalent inhibitors and PROTACs (proteolysis targeting chimeras). Several research groups are currently exploring its application in targeted protein degradation strategies, leveraging both its thiol reactivity and ability to form stable linkages with various warheads. These developments highlight the compound's growing importance in modern drug discovery paradigms.